Cas no 2171792-46-2 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid
• CAS No: 2171792-46-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6567946
• PubChem ID: 165583616
• Update Time: 2025-06-30

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid
• 2171792-46-2
• EN300-1539351
• 2-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)hex-5-enoic acid

• Inchi： 1S/C28H32N2O5/c1-2-3-13-24(26(32)33)30-25(31)16-28(14-8-15-28)18-29-27(34)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h2,4-7,9-12,23-24H,1,3,8,13-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JOVJGUIGCGMHBP-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NC(C(=O)O)CCC=C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid

Introduction to 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid (CAS No. 2171792-46-2)

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid, identified by its CAS number 2171792-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hexenoic acid moiety linked to an acetamido group, further substituted with a cyclobutyl ring and an amino functionality. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group adds an additional layer of complexity, suggesting potential applications in drug design and development.

The structural composition of this compound makes it a candidate for various biochemical interactions, which is a critical factor in its potential therapeutic applications. The hex-5-enoic acid part of the molecule suggests reactivity that could be exploited in the synthesis of more complex derivatives, while the acetamido group often serves as a pharmacophore in medicinal chemistry. The cyclobutyl ring enhances the steric bulk of the molecule, which can influence its binding affinity to biological targets. Furthermore, the fluoren-9-ylmethoxycarbonyl moiety is a common protective group in peptide chemistry, indicating that this compound may have applications in peptidomimetic drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The three-dimensional structure of 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid has been scrutinized using advanced algorithms to identify potential binding sites on biological targets. These studies have revealed that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments have shown that it can interact with specific proteins involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The fluoren-9-ylmethoxycarbonyl group, while primarily used for protection in peptide synthesis, may also contribute to the molecule's stability and bioavailability when administered orally or intravenously.

The synthesis of this compound presents unique challenges due to its complex structure. Traditional synthetic routes have been optimized to ensure high yield and purity, with particular attention paid to the introduction of the acetamido and hexenoic acid functionalities. Advances in green chemistry have also influenced these synthetic strategies, leading to more sustainable and environmentally friendly methods. For instance, catalytic hydrogenation has been employed to introduce the cyclobutyl ring efficiently, minimizing waste and reducing energy consumption.

One of the most intriguing aspects of this compound is its potential role in drug development as a scaffold for novel therapeutics. The structural motifs present in 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid can be modified to enhance its pharmacological profile. Researchers are exploring ways to derivatize this molecule to improve its solubility, bioavailability, and target specificity. Such modifications could lead to the development of new drugs with improved efficacy and reduced side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how this compound might interact with various biological targets. These simulations provide valuable insights into the binding affinity and mode of interaction, guiding experimental efforts toward more effective drug candidates. Additionally, machine learning algorithms are being trained on large datasets containing known drug-target interactions to predict new ones based on structural features alone.

The future prospects for 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid are promising. As research continues, it is expected that new applications will be discovered across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between chemists, biologists, and computer scientists will be essential in unlocking its full potential.

In conclusion,2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hex-5-enoic acid (CAS No. 2171792-46-2) represents a significant advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for innovation in drug design and development. With continued research and collaboration across disciplines,this compound holds great promise for improving human health through novel therapeutic interventions.